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Compound of Interest

Compound Name: MBL-IN-3

Cat. No.: B12372763

Essential Safety and Handling Guide for MBL-IN-
3

Disclaimer: This document provides essential safety and logistical guidance for handling MBL-
IN-3 based on general best practices for novel research chemicals. As of November 20, 2025,
a specific Safety Data Sheet (SDS) for MBL-IN-3 is not publicly available. Therefore, this
compound must be treated as potentially hazardous. All personnel must conduct a thorough,
site-specific risk assessment before handling this material and consult with their institution's
Environmental Health and Safety (EHS) department.

Compound Information

MBL-IN-3, also known as compound 35, is a potent inhibitor of metallo-p3-lactamases (MBLS),
specifically targeting VIM-1 and NDM-1 with IC50 values of 0.6 pM and 1.0 uM, respectively.[1]
As a novel enzyme inhibitor, its full toxicological properties are unknown. A precautionary
approach to handling is mandatory.

Personal Protective Equipment (PPE)

The minimum required PPE for handling MBL-IN-3 is outlined below. This should be adapted
based on the specific procedures and the outcome of a formal risk assessment.
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PPE Category

Minimum Requirement

Rationale and Best
Practices

Body Protection

Flame-retardant laboratory

coat

Worn at all times to protect
against splashes and spills.
Must be fully buttoned.[2][3]

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z87.1 standards

Protects eyes from splashes. A
face shield must be worn over
goggles when there is a
significant risk of splashes or
when handling larger

guantities.[2]

Hand Protection

Double-gloving with chemically

resistant nitrile gloves

Provides protection against
incidental contact. Gloves
should be inspected before
use and changed frequently,
especially if contamination is
suspected. For chemicals of
unknown toxicity, using a more
resistant glove (e.g., Silver
Shield) as the inner layer is

recommended.[1][4]

Respiratory Protection

Not generally required for
handling small quantities in a

certified chemical fume hood

Arisk assessment may
determine that a respirator is
necessary for certain
procedures, such as weighing
out powders or generating

aerosols.[2]

Foot Protection

Closed-toe shoes

Protects feet from spills and

falling objects.[3]

Handling and Storage Procedures

Engineering Controls:

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://ehs.princeton.edu/ppe-use-laboratories
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.princeton.edu/ppe-use-laboratories
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.princeton.edu/ppe-use-laboratories
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» All work with MBL-IN-3, especially the handling of the solid compound and the preparation of
stock solutions, must be conducted in a certified chemical fume hood to minimize inhalation
exposure.[5]

o A safety shower and eyewash station must be readily accessible in the work area.[5]
Storage:

o Store MBL-IN-3 in a tightly sealed container in a cool, dry, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents.[5][6]

o Follow the supplier's recommendations for storage temperature, which is typically -20°C for
long-term stability.[7]

Weighing the Compound:

Perform a dry run of the procedure to ensure all necessary equipment is within reach inside
the fume hood.

Before opening the vial, centrifuge it to collect the powder at the bottom.[7]

Slowly open the container to avoid creating airborne dust.

Use appropriate tools (e.g., anti-static spatulas) to handle the solid.

Clean all equipment and the balance with a suitable solvent after weighing.

Spill and Exposure Procedures
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Scenario

Immediate Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[6]

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide respiratory support. Seek

medical attention.[6]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.[5]

Small Spill

Evacuate the immediate area. Wear appropriate
PPE. Cover the spill with an inert absorbent
material. Carefully scoop the material into a
sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent.[8]

Large Spill

Evacuate the laboratory and alert others.
Contact your institution's EHS department

immediately.

Disposal Plan

All waste containing MBL-IN-3 must be treated as hazardous chemical waste. Do not dispose

of this material down the drain.[8]
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Waste Type

Disposal Procedure

Solid Waste

Includes unused compound, contaminated
gloves, pipette tips, and paper towels. Collect in
a dedicated, clearly labeled, and sealed

hazardous waste container.[8]

Liquid Waste

Includes stock solutions and experimental
media containing MBL-IN-3. Collect in a sealed,
properly labeled, and chemically compatible

hazardous waste container.

Sharps

Contaminated needles, syringes, or glass
Pasteur pipettes. Dispose of in a designated

sharps container for hazardous chemical waste.

All waste must be disposed of through your institution's hazardous waste management

program, following all local, state, and federal regulations.[9]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of MBL-IN-3.
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Safe handling workflow for MBL-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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